Cas no 2171587-66-7 (2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid)

• Product Name: 2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid
• CAS No: 2171587-66-7
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6609563
• PubChem ID: 165525398
• Update Time: 2025-08-04

2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid
• 2171587-66-7
• 2-cyclobutyl-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}acetic acid
• EN300-1555755

• Inchi： 1S/C28H30N2O5/c31-26(30-25(27(32)33)17-7-5-8-17)18-9-6-10-19(15-18)29-28(34)35-16-24-22-13-3-1-11-20(22)21-12-2-4-14-23(21)24/h1-4,6,10-14,17-19,24-25H,5,7-9,15-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IXROQVNPIWDXGP-UHFFFAOYSA-N
• SMILES： OC(C(C1CCC1)NC(C1CC=CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid

Introduction to 2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid (CAS No. 2171587-66-7)

2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid, identified by its CAS number 2171587-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl group, a formamido moiety, and an amino-substituted cyclohexene ring. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its chemical complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of this compound suggests multiple potential interactions with biological targets, which is a critical factor in the design of novel therapeutic agents. The cyclobutyl group, known for its rigid structure, can contribute to the stability of the molecule while also influencing its pharmacokinetic properties. On the other hand, the formamido and amino functionalities provide opportunities for hydrogen bonding and ionic interactions, which are essential for binding to biological receptors.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorene-based moieties due to their favorable photophysical properties and potential applications in bioimaging and drug delivery systems. The 9H-fluoren-9-ylmethoxycarbonyl group in this compound not only adds to its structural complexity but also opens up possibilities for its use in such applications. This moiety can be exploited to enhance the solubility and bioavailability of the compound, as well as to facilitate its interaction with specific biological targets.

The 5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido part of the molecule is particularly noteworthy for its potential biological activity. The amino group can participate in salt formation, increasing the compound's solubility in aqueous environments, while the formamido group can engage in hydrogen bonding interactions with polar residues in protein targets. This combination of features makes the compound a versatile scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid with high accuracy. These tools have been instrumental in identifying key pharmacophores within the molecule and optimizing its structure for improved biological activity. By leveraging these computational methods, scientists can accelerate the drug discovery process and bring novel therapeutic agents to market more efficiently.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. The multi-step synthetic route involves careful manipulation of functional groups and requires expertise in advanced organic reactions. The successful synthesis not only validates the theoretical framework but also provides a scalable pathway for producing larger quantities of the compound for further research and development.

One of the most exciting aspects of this compound is its potential application in treating various diseases. The structural features described above suggest that it may interact with enzymes or receptors involved in critical biological pathways. For instance, the presence of a fluorene-based moiety could make it suitable for targeting receptors that are overexpressed in certain types of cancer. Additionally, the amino and formamido groups could allow it to modulate enzyme activity or inhibit protein-protein interactions that contribute to disease progression.

In conclusion, 2-cyclobutyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid (CAS No. 2171587-66-7) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents. As computational chemistry continues to advance, researchers will be able to more effectively harness this compound's potential to address unmet medical needs.